BENGHE Foundational & Exploratory

Check Availability & Pricing

2-(2-Chlorophenyl)-2-hydroxyacetonitrile CAS
number and spectral data

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

2-(2-Chlorophenyl)-2-
Compound Name:
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CAS No.: 13312-84-0
Cat. No.: B3046966

Get Quote
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An In-depth Technical Guide to 2-(2-Chlorophenyl)-2-hydroxyacetonitrile

Prepared by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 2-(2-Chlorophenyl)-2-
hydroxyacetonitrile, a pivotal chemical intermediate in the synthesis of pharmaceuticals and
agrochemicals. This document details the compound's core identification parameters, including
its CAS number, molecular structure, and physicochemical properties. A detailed protocol for its
synthesis via the cyanohydrin reaction of 2-chlorobenzaldehyde is presented, including a
mechanistic discussion. The core of this guide is a thorough analysis of its expected spectral
data (*H NMR, 3C NMR, IR, and MS), offering a predictive framework for researchers in quality
control and structural elucidation. Safety protocols and key applications are also discussed to
provide a holistic understanding for researchers, scientists, and drug development
professionals.
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Compound Identification and Chemical Structure

2-(2-Chlorophenyl)-2-hydroxyacetonitrile, also known as 2-chlorobenzaldehyde
cyanohydrin, is a multifunctional organic compound. Its utility as a synthetic building block
stems from the reactive hydroxyl and nitrile groups, coupled with the substituted phenyl ring.

Table 1: Core Compound ldentifiers

Identifier Value Source(s)

CAS Number 13312-84-0 [1][2]

2-(2-chlorophenyl)-2-
IUPAC Name . [2]
hydroxyacetonitrile

(2-chlorophenyl)
Synonyms (hydroxy)acetonitrile, o- [3]
Chloromandelonitrile

Molecular Formula CsHsCINO [1]

Molecular Weight 167.59 g/mol [1114]
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Below is the two-dimensional chemical structure of the molecule, illustrating the spatial
arrangement of its constituent atoms and functional groups.

Caption: 2D Structure of 2-(2-Chlorophenyl)-2-hydroxyacetonitrile.

Synthesis Protocol and Reaction Mechanism

The most common and efficient synthesis of 2-(2-Chlorophenyl)-2-hydroxyacetonitrile
involves the nucleophilic addition of a cyanide anion to the carbonyl carbon of 2-
chlorobenzaldehyde. This reaction is a classic example of cyanohydrin formation.

Experimental Protocol: Laboratory Scale Synthesis

e Reagents:
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[e]

2-Chlorobenzaldehyde (CAS: 89-98-5)

o

Sodium Cyanide (NaCN) or Potassium Cyanide (KCN)

[¢]

Acetic Acid (glacial) or a similar weak acid

[¢]

Dichloromethane (DCM) or Diethyl Ether

Saturated Sodium Bicarbonate solution

[e]

o

Anhydrous Magnesium Sulfate

Procedure:

o In a well-ventilated fume hood, dissolve 2-chlorobenzaldehyde in a suitable organic
solvent like DCM in a round-bottom flask equipped with a magnetic stirrer.

o In a separate beaker, dissolve a slight molar excess of sodium cyanide in water.

o Cool the 2-chlorobenzaldehyde solution to 0-5°C using an ice bath.

o Slowly add the aqueous sodium cyanide solution to the aldehyde solution dropwise,
maintaining the low temperature.

o After the addition is complete, slowly add a weak acid (e.g., glacial acetic acid) to the
mixture to generate HCN in situ, which acts as the nucleophile. The pH should be
maintained to be slightly acidic to neutral to favor the reaction.

o Allow the reaction to stir at room temperature for several hours until TLC analysis indicates
the consumption of the starting aldehyde.

o Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially
with water and saturated sodium bicarbonate solution to remove unreacted acid and
cyanide salts.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the
solvent under reduced pressure to yield the crude product.
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o Purify the crude product by recrystallization or column chromatography as needed.

Reaction Mechanism

The underlying mechanism is a base-catalyzed nucleophilic addition. The cyanide ion (CN-), a
potent nucleophile, attacks the electrophilic carbonyl carbon of 2-chlorobenzaldehyde. This
step forms a tetrahedral alkoxide intermediate. Subsequently, the alkoxide is protonated by a
proton source (such as HCN or water) to yield the final hydroxyl group, regenerating the
cyanide catalyst in the process.

2-Chlorobenzaldehyde
(Electrophile)
Nucleophilic Tetrahedral Alkoxide BT . 2-(2-Chlorophenyl)-2-
Attack Intermediate hydroxyacetonitrile

Cyanide Source A
(e.g., NaCN, KCN)

Click to download full resolution via product page
Caption: Generalized workflow for cyanohydrin formation.

Spectroscopic Data Analysis (Predicted)

While comprehensive, peer-reviewed spectral data for this specific compound is not readily
available in public databases, we can predict its characteristic spectroscopic signatures based

on its structure and established principles.

Table 2: Summary of Predicted Spectral Data
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Technique Feature Predicted Signature

1H NMR Aromatic Protons (4H) 7.3 - 7.6 ppm (multiplet)

~5.6 ppm (singlet, may show
Methine Proton (1H) r_)p (sing Y
coupling)

Broad singlet, variable (2.0 -
Hydroxyl Proton (1H)

5.0 ppm)
13C NMR Nitrile Carbon (-C=N) 118 - 122 ppm
Methine Carbon (-CHOH) 60 - 65 ppm
Aromatic Carbons (6C) 127 - 135 ppm
IR O-H Stretch (alcohol) 3200 - 3600 cm~1 (broad)
C-H Stretch (aromatic) 3000 - 3100 cm™t

2220 - 2260 cm™1 (sharp,

C=N Stretch (nitrile) L .
medium intensity)

C-CI Stretch 750 - 800 cm™!

m/z = 167 (with isotope peak

MS (EI) Molecular lon [M]*
at m/z=169 for 37Cl)

[M-HCN]* (m/z=140),
Key Fragments [C7H4CIO]* (m/z=139),
[CeH4CI]™ (m/z=111)

'H NMR Spectroscopy

The proton NMR spectrum is expected to show three main regions. The four protons on the 2-
chlorophenyl ring will appear as a complex multiplet in the aromatic region (7.3-7.6 ppm). The
single methine proton (CH), being adjacent to both an oxygen atom and a nitrile group, will be
significantly deshielded and is predicted to appear as a singlet around 5.6 ppm. The hydroxyl
proton signal is typically broad and its chemical shift is highly dependent on solvent and
concentration, appearing anywhere from 2.0 to 5.0 ppm.

3C NMR Spectroscopy
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In the 13C NMR spectrum, the nitrile carbon is expected in the 118-122 ppm range. The
methine carbon, attached to the hydroxyl group, should appear around 60-65 ppm. The six
aromatic carbons will produce signals in the 127-135 ppm region, with the carbon bearing the
chlorine atom showing a distinct shift.

Infrared (IR) Spectroscopy

The IR spectrum provides clear evidence for the key functional groups. A strong, broad
absorption band between 3200-3600 cm~1 is characteristic of the O-H stretch of the alcohol.[5]
A sharp, medium-intensity peak in the 2220-2260 cm~1* region confirms the presence of the
nitrile (C=N) group.[5][6] Aromatic C-H stretches will be visible just above 3000 cm~1, and the
C-Cl stretch will appear in the fingerprint region, typically around 750-800 cm~1.

Mass Spectrometry (MS)

Under electron ionization (El), the mass spectrum should display a molecular ion peak [M]* at
m/z = 167. Due to the natural abundance of chlorine isotopes, a characteristic [M+2]* peak at
m/z = 169 with approximately one-third the intensity of the M+ peak is expected. Common
fragmentation pathways would include the loss of hydrogen cyanide (HCN) to give a fragment
at m/z = 140, corresponding to the 2-chlorobenzaldehyde radical cation.

Molecular Structure

2-(2-Chlorophenyl)-2- Aromatic Rlng
I~ hydroxyacetonitrile (C H, C-C, C- CI)

167, 169 [M]* (3200-3600 (broad) ~ (3000-3100, 750-800 220 2260 (sharp) “\2.0-5.0 (broad) \7.3-7. 6 27-135 18-122 J60-65
Expected Spectral Signdty J
MS (m/z)

A
|4

1H NMR (ppm)

Click to download full resolution via product page

Caption: Correlation of functional groups to their predicted spectral signals.
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Physicochemical and Safety Data

Proper handling and storage are paramount for ensuring the stability and safety of this
compound. It is classified as an irritant and should be handled with appropriate personal
protective equipment.

Table 3: Physicochemical and Safety Properties

Property Value Source(s)
Physical Form Solid or liquid

Density ~1.3 g/cm?3 [3]

Boiling Point 313.3 £ 27.0 °C at 760 mmHg

Storage Conditions Inert atmosphere, 2-8°C [7]

GHS Pictogram GHSO07 (Exclamation Mark)

Signal Word Warning

H315: Causes skin
Hazard Statements irritationH319: Causes serious

eye irritation

P264, P280, P302+P352,

Precautionary Statements
P305+P351+P338

Note: As a cyanohydrin, this compound can potentially release hydrogen cyanide, a highly toxic
gas, under acidic or basic conditions or upon heating. All handling must be performed in a well-
ventilated chemical fume hood.

Applications in Synthesis

The true value of 2-(2-Chlorophenyl)-2-hydroxyacetonitrile lies in its versatility as a synthetic
intermediate.

o Pharmaceuticals: It serves as a crucial building block for various Active Pharmaceutical
Ingredients (APIs). The structure is a precursor to motifs found in drug candidates such as
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beta-blockers and antifungal agents.

o Agrochemicals: In the agrochemical industry, it is used as an intermediate in the production
of pesticides and other crop protection agents. The nitrile and hydroxyl groups can be readily
converted into other functionalities, allowing for the construction of complex molecular
architectures.

Conclusion

2-(2-Chlorophenyl)-2-hydroxyacetonitrile (CAS: 13312-84-0) is a valuable and versatile
chemical intermediate. Understanding its synthesis, properties, and spectral characteristics is
essential for its effective and safe use in research and development. This guide provides a
foundational framework for its identification, synthesis, and characterization, empowering
scientists to leverage its synthetic potential in the fields of drug discovery and materials
science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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